Cas no 1423031-62-2 (2-chloro-6-fluoro-7-nitroquinoline)

• Product Name: 2-chloro-6-fluoro-7-nitroquinoline
• CAS No: 1423031-62-2
• MF: C₉H₄ClFN₂O₂
• MW: 226.59166431427
• CID: 5189717
• PubChem ID: 71756729
• Update Time: 2025-05-21

2-chloro-6-fluoro-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-6-fluoro-7-nitro-
• 2-Chloro-6-fluoro-7-nitroquinoline
• 2-chloro-6-fluoro-7-nitroquinoline

• Inchi： 1S/C9H4ClFN2O2/c10-9-2-1-5-3-6(11)8(13(14)15)4-7(5)12-9/h1-4H
• InChI Key： ZZNOOBPXHNDXMD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C([N+]([O-])=O)C=2)C=CC=1Cl

Additional information on 2-chloro-6-fluoro-7-nitroquinoline

Comprehensive Overview of 2-Chloro-6-fluoro-7-nitroquinoline (CAS No. 1423031-62-2): Properties, Applications, and Research Insights

The 2-chloro-6-fluoro-7-nitroquinoline (CAS 1423031-62-2) is a halogenated nitroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a multifunctional heterocyclic compound, it serves as a critical intermediate in the synthesis of bioactive molecules targeting various diseases. Its molecular formula C₉H₄ClFN₂O₂ and molecular weight of 226.59 g/mol make it a versatile building block for medicinal chemistry applications.

Recent studies highlight the growing demand for nitroquinoline derivatives in drug discovery, particularly for their potential as kinase inhibitors and antimicrobial agents. The presence of both chloro and fluoro substituents at positions 2 and 6, combined with the nitro group at position 7, enhances its reactivity in nucleophilic aromatic substitution reactions—a property exploited in developing next-generation therapeutics. Researchers frequently search for "synthesis methods for halogenated quinolines" or "biological activities of 7-nitroquinolines," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, CAS 1423031-62-2 exhibits remarkable stability under standard laboratory conditions (melting point: 158-162°C), making it suitable for multi-step organic transformations. Its solubility profile—sparingly soluble in water but soluble in polar organic solvents like DMSO and DMF—facilitates its use in cross-coupling reactions, a trending topic in green chemistry forums. The compound's UV-Vis absorption maxima at 320-350 nm (ε > 10,000 M^-1cm^-1) also makes it valuable for developing fluorescent probes, addressing the rising interest in "small-molecule imaging agents" among biochemists.

In material science, 2-chloro-6-fluoro-7-nitroquinoline has emerged as a precursor for organic electronic materials, with patents disclosing its incorporation into OLED architectures. This aligns with the surge in searches for "quinoline-based semiconductors" and "nitroaromatic electron transporters." The compound's electrochemical properties (reduction potential of -0.85V vs SCE) enable its use in designing redox-active catalysts, a hot topic in sustainable chemistry discussions.

Quality control protocols for 1423031-62-2 typically involve HPLC purity verification (>98%) and ¹H/¹³C NMR characterization. The compound's stability data (decomposition temperature >250°C) ensures compatibility with industrial-scale processes, answering frequent queries about "scale-up challenges for nitroheterocycles." Recent publications in Journal of Medicinal Chemistry demonstrate its utility in constructing PARP inhibitors, connecting to trending cancer research topics.

Environmental considerations regarding nitroaromatic compounds have led to innovations in the biodegradation of 2-chloro-6-fluoro-7-nitroquinoline, with microbial consortia showing promising degradation pathways. This addresses growing concerns about "eco-friendly handling of halogenated compounds" in research communities. The compound's low acute toxicity profile (LD₅₀ >500 mg/kg in rodents) further supports its safe handling in controlled environments.

Future research directions for CAS 1423031-62-2 include exploration as a photosensitizer in photodynamic therapy and as a ligand for transition metal complexes—topics generating increased scholarly attention. Its structural similarity to FDA-approved quinoline drugs like chloroquine continues to drive interest in structure-activity relationship studies, particularly in antiviral research contexts.